Cas no 1216964-64-5 (N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride)

N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride is a chemically modified triazine derivative with potential applications in pharmaceutical and materials research. Its structure features a morpholine-substituted triazine core with dimethyl and diphenyl amine groups, enhancing its reactivity and binding properties. The dihydrochloride salt form improves solubility and stability, facilitating handling in synthetic processes. This compound may serve as a key intermediate in the development of bioactive molecules or functional materials due to its versatile triazine scaffold and tailored substitution pattern. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies.
N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride structure
1216964-64-5 structure
Product Name:N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride
CAS No:1216964-64-5
MF:C21H26Cl2N6O
MW:449.376741886139
CID:5472168
Update Time:2025-11-02

N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-N,4-N-dimethyl-6-morpholin-4-yl-2-N,4-N-diphenyl-1,3,5-triazine-2,4-diamine:dihydrochloride
    • N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride
    • Inchi: 1S/C21H24N6O.2ClH/c1-25(17-9-5-3-6-10-17)19-22-20(26(2)18-11-7-4-8-12-18)24-21(23-19)27-13-15-28-16-14-27;;/h3-12H,13-16H2,1-2H3;2*1H
    • InChI Key: OYUJKQLABBGIKH-UHFFFAOYSA-N
    • SMILES: Cl[H].Cl[H].O1C([H])([H])C([H])([H])N(C2N=C(N=C(N(C([H])([H])[H])C3C([H])=C([H])C([H])=C([H])C=3[H])N=2)N(C([H])([H])[H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C1([H])[H]

N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride Pricemore >>

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F2704-0138-2mg
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F2704-0138-10mg
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N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride Related Literature

Additional information on N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride

N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride: A Comprehensive Overview

The compound N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride (CAS No. 1216964-64-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This 1,3,5-triazine derivative, characterized by its diamine and morpholine substituents, represents a fascinating area of study for researchers in medicinal chemistry and materials science.

One of the most intriguing aspects of N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride is its molecular architecture. The compound features a central 1,3,5-triazine core, which is known for its electron-deficient nature and ability to participate in various molecular interactions. The presence of dimethyl and diphenyl groups at the N2 and N4 positions, along with a morpholin-4-yl moiety at the 6-position, contributes to the compound's distinctive physicochemical properties.

Recent studies have explored the potential of N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride in various applications. In pharmaceutical research, the compound's structural similarity to known bioactive molecules has prompted investigations into its potential as a scaffold for drug development. The morpholine ring, in particular, is a common pharmacophore found in many FDA-approved drugs, suggesting possible therapeutic applications for this derivative.

The synthesis of N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride typically involves multi-step organic transformations. Researchers have developed various synthetic routes to access this compound, often starting from commercially available 1,3,5-triazine precursors. The dihydrochloride salt form (indicated by the dihydrochloride suffix in the name) is particularly important for improving the compound's solubility and stability, making it more suitable for various experimental applications.

From a materials science perspective, N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride has shown promise in the development of advanced functional materials. The compound's ability to form stable complexes with various metal ions and its potential for creating supramolecular architectures make it an interesting candidate for applications in catalysis, sensing, and optoelectronic devices. The diphenyl groups contribute to the compound's aromatic character, which can be advantageous in π-π stacking interactions important for material properties.

The physicochemical properties of N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride have been the subject of detailed characterization. Researchers have reported on its solubility profile, thermal stability, and spectroscopic characteristics. The compound typically appears as a white to off-white crystalline powder, with its dihydrochloride form showing good solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO).

In the context of current research trends, N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride aligns with several hot topics in chemical research. These include the development of novel heterocyclic compounds for pharmaceutical applications, the design of functional materials for energy storage, and the exploration of new molecular scaffolds for biological activity. The compound's morpholine moiety is particularly relevant given the increasing interest in nitrogen-containing heterocycles in drug discovery.

Quality control and analytical methods for N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride typically involve high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These techniques ensure the compound's purity and confirm its structural identity, which is crucial for research applications. The 1,3,5-triazine core produces characteristic signals in NMR spectra that aid in structural verification.

From a commercial perspective, N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride (CAS 1216964-64-5) is available from specialized chemical suppliers, typically in research quantities. The compound's price and availability can vary depending on market demand and the complexity of its synthesis. Researchers interested in this compound should verify its current regulatory status and handling requirements before procurement.

Future research directions for N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride may include more detailed investigations into its biological activity, exploration of its potential in materials science applications, and development of more efficient synthetic routes. The compound's unique combination of morpholine and 1,3,5-triazine moieties offers numerous possibilities for structural modification and derivatization to optimize specific properties.

In summary, N2,N4-dimethyl-6-(morpholin-4-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine dihydrochloride represents an interesting and versatile chemical entity with potential applications across multiple scientific disciplines. Its distinctive molecular structure, combining diphenyl, dimethyl, and morpholin-4-yl substituents on a 1,3,5-triazine core, makes it a valuable compound for both fundamental research and applied investigations. As scientific understanding of this compound continues to grow, it may find increasing utility in various technological and pharmaceutical applications.

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